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Compound of Interest
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Cat. No.: B165846 Get Quote

An In-depth Technical Guide on the Physical Properties of Solid Dibenzyl Sulfide

Introduction
Dibenzyl sulfide (C₁₄H₁₄S), also known as benzyl sulfide, is an organosulfur compound that

exists as a colorless to pale beige crystalline solid at room temperature.[1][2] It is characterized

by a distinct, strong odor.[1][2][3] This document provides a comprehensive overview of the key

physical properties of solid dibenzyl sulfide, intended for researchers, scientists, and

professionals in drug development. The understanding of these properties is crucial for its

handling, characterization, and application in various scientific fields.

Physical and Chemical Properties
The fundamental physical and chemical identifiers for dibenzyl sulfide are summarized below.

Identifier Value Reference

Molecular Formula C₁₄H₁₄S [4]

Molecular Weight 214.33 g/mol

CAS Number 538-74-9 [4]

IUPAC Name benzylsulfanylmethylbenzene [1]

Synonyms
Benzyl sulfide, Benzyl

thioether, Dibenzyl thioether
[1][4]
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Quantitative Physical Properties
The quantitative physical properties of solid dibenzyl sulfide are detailed in the following

tables.

Thermal Properties
Property Value Conditions Reference

Melting Point
44 - 50 °C (111.2 -

122 °F)
[2][3][4]

Boiling Point Decomposes At standard pressure [1][5]

131 °C At 2 mmHg [2][4]

Flash Point > 110 °C (> 230 °F) [2][3][4]

Density and Solubility
Property Value Conditions Reference

Density 1.0712 g/cm³ At 50 °C (122 °F) [1][4]

1.0583 g/cm³ At 50 °C [1][6]

Water Solubility < 1 mg/mL At 21 °C (70 °F) [1][2][5]

Solubility in other

solvents
Soluble

Ethanol, ether, carbon

disulfide
[1]

Other Physical Properties
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Property Value Conditions Reference

Vapor Pressure 0.000289 mmHg [1]

0.000516 mmHg At 25 °C [2]

Appearance

Colorless plates or

pale beige crystalline

solid

[1][2][5]

Odor
Strong, unpleasant

stench
[1][2][3]

Crystal Structure
Dibenzyl sulfide crystallizes in the orthorhombic system.[7] The specific details of its crystal

structure are provided in the table below.

Parameter Value Reference

Crystal System Orthorhombic [7]

Space Group Pbcn [7]

Unit Cell Dimensions
a = 13.991 Å, b = 11.3985 Å, c

= 7.2081 Å
[7]

Experimental Protocols
The determination of the physical properties of solid dibenzyl sulfide involves several

standard laboratory techniques.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid.[8]

[9] A common method for determining the melting point of an organic solid like dibenzyl sulfide
is using a melting point apparatus.[8][10]

Protocol:
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A small, dry sample of dibenzyl sulfide is finely powdered and packed into a capillary tube

to a height of a few millimeters.[8]

The capillary tube is placed in the heating block of a melting point apparatus.[8][10]

The sample is heated at a controlled rate.[10]

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range, and the temperature at which the entire solid has turned into a liquid is the

end of the range.[8][10] A narrow melting range is indicative of a pure compound.[10]

Solubility Determination
Solubility is the property of a solid to dissolve in a solid, liquid, or gaseous solvent to form a

homogeneous solution.[11]

Protocol:

A small, measured amount of dibenzyl sulfide (e.g., 10-20 mg) is placed into a test tube.

[12]

A small volume of the solvent to be tested (e.g., 1 mL of water, ethanol, or ether) is added to

the test tube.[12]

The mixture is agitated or vortexed to encourage dissolution.[12]

Observations are made to determine if the solid dissolves completely, partially, or not at all at

room temperature. The process can be repeated with gentle heating to observe solubility at

elevated temperatures.

Density Measurement
The density of a solid is its mass per unit volume.[9] For a solid like dibenzyl sulfide, which is

insoluble in water, density can be determined by displacement.

Protocol:

A known mass of dibenzyl sulfide is weighed using an analytical balance.
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A graduated cylinder is filled with a liquid in which dibenzyl sulfide is insoluble (e.g., water),

and the initial volume is recorded.

The weighed solid is carefully added to the graduated cylinder, ensuring no splashing.

The new volume is recorded. The difference between the final and initial volumes gives the

volume of the solid.

The density is calculated by dividing the mass of the solid by its volume.

X-ray Crystallography
X-ray crystallography is a technique used to determine the atomic and molecular structure of a

crystal.

Protocol:

A suitable single crystal of dibenzyl sulfide is grown.

The crystal is mounted on a goniometer and placed in an X-ray diffractometer.

The crystal is illuminated with a beam of X-rays.

The diffraction pattern of the X-rays is collected on a detector.

The collected data is processed to determine the electron density map of the crystal, from

which the crystal lattice parameters and molecular structure can be elucidated.

Visualizations
Experimental Workflow for Physical Property
Determination
The following diagram illustrates a general workflow for the experimental determination of the

physical properties of a solid organic compound like dibenzyl sulfide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b165846?utm_src=pdf-body
https://www.benchchem.com/product/b165846?utm_src=pdf-body
https://www.benchchem.com/product/b165846?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Physical Property Determination of a Solid Organic Compound

Sample Preparation
(Purification, Grinding)

Melting Point
Determination

Solubility
Testing

Density
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Caption: A flowchart illustrating the typical experimental sequence for characterizing the

physical properties of a solid organic compound.

Logical Relationships of Physical Properties
This diagram shows the logical connections between different physical properties and their

implications for the characterization of a substance.

Caption: A diagram illustrating how various physical properties are interrelated and contribute

to the overall characterization and identification of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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